N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide

• IUPAC Name: N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C21H18N4O2/c1-27-21-11-10-19-23-18(14-25(19)24-21)16-8-5-9-17(13-16)22-20(26)12-15-6-3-2-4-7-15/h2-11,13-14H,12H2,1H3,(H,22,26)
• InChI Key: LODXXPGIBMMPTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=CC=C3)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol

Description

N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of imidazopyridazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide is not fully understood. However, studies suggest that it may act as a potent inhibitor of various enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, suppress inflammation, and modulate neurotransmitter release in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations include its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the scientific research of N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide. Some of these include:
1. Further investigation of its potential therapeutic applications in the treatment of cancer, inflammation, and neurological disorders.
2. Development of novel formulations and delivery systems to improve its solubility and bioavailability.
3. Exploration of its mechanism of action and identification of its molecular targets.
4. Investigation of its potential interactions with other drugs and compounds.
5. Evaluation of its safety and efficacy in preclinical and clinical studies.
In conclusion, N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide is a promising chemical compound with potential therapeutic applications in various diseases. Its scientific research has provided valuable insights into its mechanism of action, biochemical and physiological effects, advantages, and limitations. Further research is needed to fully understand its therapeutic potential and develop effective treatments for various diseases.

Synthesis Methods

The synthesis of N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide involves the reaction of 6-methoxyimidazo[1,2-b]pyridazine-2-amine with 3-bromoaniline and 2-phenylacetyl chloride in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the target compound.

Scientific Research Applications

N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenylacetamide has shown promising results in various scientific research studies. It has been studied for its potential therapeutic applications in the treatment of cancer, inflammation, and neurological disorders. The compound has also been investigated for its antimicrobial and antifungal activities.